Cas no 886500-77-2 (2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid)

• Product Name: 2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• CAS No: 886500-77-2
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 5745664
• PubChem ID: 7174451
• Update Time: 2025-05-20

2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid
• (3-Ethyl-6-methyl-4-oxo-3,4-dihydro-quinazolin-2-ylsulfanyl)-acetic acid
• 886500-77-2
• 2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)aceticacid
• 2-[(3-ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)sulfanyl]acetic acid

• MDL： MFCD06739940
• Inchi： 1S/C13H14N2O3S/c1-3-15-12(18)9-6-8(2)4-5-10(9)14-13(15)19-7-11(16)17/h4-6H,3,7H2,1-2H3,(H,16,17)
• InChI Key： NJPAUBZGGBOIGW-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NC2C=CC(C)=CC=2C(N1CC)=O

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.3Ų

Additional information on 2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid

2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic Acid: A Comprehensive Overview

2-((3-Ethyl-6-methyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetic acid (CAS No. 886500-77-2) is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities and potential applications in drug development. The molecule features a quinazoline ring system with substituents at positions 2, 3, and 6, along with a thioacetate group attached to the nitrogen atom at position 2. This combination of functional groups makes it a promising candidate for various research and industrial applications.

The quinazoline core of this compound is a bicyclic aromatic system that is highly versatile in terms of chemical modification. The presence of the thioacetate group introduces additional reactivity and bioavailability, which are critical factors in drug design. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory agents. Researchers have demonstrated that quinazoline derivatives with similar structural features exhibit significant cytotoxicity against various cancer cell lines, suggesting that this compound could be a valuable lead in oncology research.

In addition to its biological applications, CAS No. 886500-77-2 has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. These complexes exhibit unique optical and electronic properties, making them suitable for use in advanced materials such as sensors, catalysts, and optoelectronic devices. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional reagents in organic synthesis.

The synthesis of 2-(3-Ethyl)-6-methyl)-4H-pyrimidinone thioacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinazoline ring through condensation reactions, followed by selective substitution to introduce the ethyl and methyl groups at positions 3 and 6, respectively. The final step involves the attachment of the thioacetate group via nucleophilic substitution, ensuring high purity and stability of the final product.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses have confirmed the molecular structure and provided insights into the compound's electronic properties. Furthermore, computational studies using density functional theory (DFT) have been conducted to predict its reactivity and stability under various conditions.

Looking ahead, CAS No. 886500_77_2 holds immense potential for further exploration in both academic and industrial settings. Its unique combination of structural features makes it an ideal candidate for developing novel therapeutic agents and advanced materials. As research continues to uncover its full spectrum of applications, this compound is poised to play a pivotal role in driving innovation across multiple disciplines.